Cas no 109489-32-9 (Azabenzopyrene)
Azabenzopyrene structure
Product Name:Azabenzopyrene
CAS No:109489-32-9
MF:C19H11N
MW:253.297344446182
CID:170488
PubChem ID:154881
Update Time:2025-04-19
Azabenzopyrene Chemical and Physical Properties
Names and Identifiers
-
- Azabenzopyrene
- 6-AZABENZO[A]PYRENE
- SCHEMBL5476371
- DTXSID601031256
- 24930-41-4
- 6-Azabenzo(a)pyrene
- 109489-32-9
- CCRIS 5254
-
- Inchi: 1S/C19H11N/c1-2-7-16-14(6-1)15-10-8-12-4-3-5-13-9-11-17(20-16)19(15)18(12)13/h1-11H
- InChI Key: NLJSQHIKRZBLKI-UHFFFAOYSA-N
- SMILES: N1C2C=CC=CC=2C2=CC=C3C=CC=C4C=CC=1C2=C34
Computed Properties
- Exact Mass: 253.08923
- Monoisotopic Mass: 253.089149355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 12.89
Azabenzopyrene Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
109489-32-9 (Azabenzopyrene) Related Products
- 120-72-9(Indole)
- 6336-32-9(5,11-Dihydroindolo3,2-bcarbazole)
- 230-46-6(1,7-Phenanthroline)
- 2047-89-4(5,6,7,8,9,10-Hexahydrocyclohepta[b]indole)
- 224-42-0(Dibenza,jacridine)
- 230-27-3(7,8-Benzoquinaline)
- 194-59-2(7H-Dibenzoc,gcarbazole)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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